(R)-N-Cyclopropylpyrrolidin-3-amine

• IUPAC Name: (3R)-N-cyclopropylpyrrolidin-3-amine
• InChI: InChI=1S/C7H14N2/c1-2-6(1)9-7-3-4-8-5-7/h6-9H,1-5H2/t7-/m1/s1
• InChI Key: DIYAZAUDWLXIIE-SSDOTTSWSA-N
• Canonical SMILES: C1CC1NC2CCNC2
• Isomeric SMILES: C1CNC[C@@H]1NC2CC2
• Molecular Formula: C7H14N2
• DSSTOX Substance ID: DTXSID90693546
• Molecular Weight: 126.20 g/mol
• CAS No.: 577776-80-8

Description

(R)-N-Cyclopropylpyrrolidin-3-amine is a useful research compound. Its molecular formula is C7H14N2 and its molecular weight is 126.20 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 126.115698455 g/mol and the complexity rating of the compound is 99.1. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

1. Radioactive Labeling in Neuroscience Research

The synthesis of radioactive labeled raclopride, which includes the (R)-isomer of a related compound, has significant implications in neuroscience. This process, involving O-alkylation with labeled methyl iodide, facilitates the creation of potent dopamine-D2 ligands like [3H]raclopride and its (R)-isomer. These compounds, particularly [11C]raclopride, have been utilized in positron emission tomography (PET) studies of the human brain, offering insights into neurological function and disorders (Ehrin et al., 1987).

2. Development of Cyclometalated Complexes

The reaction of chiral secondary amines like (2R,5R)-2,5-diphenylpyrrolidine, closely related to (R)-N-Cyclopropylpyrrolidin-3-amine, with metal complexes is a significant area of research. This process leads to the formation of cyclometalated complexes, which have diverse applications in catalysis and material science. These complexes are essential in studying the interaction between organic molecules and metals, paving the way for innovative chemical syntheses and materials (Barloy et al., 2011).

3. Enantiodivergent Synthesis in Medicinal Chemistry

Enantiodivergent synthesis, which involves the preparation of both enantiomers of a compound, is crucial in medicinal chemistry. The synthesis of derivatives of (R)- and (S)-3-amino-4,4-dimethyl-1-phenylpyrrolidin-2-one from related compounds demonstrates the importance of such processes in developing pharmaceuticals. These derivatives, including those of this compound, are vital for exploring new treatments and understanding drug interactions (Camps et al., 2007).

4. Catalysis in Organic Synthesis

This compound and similar compounds have been used in the development of catalysts for organic synthesis. Their applications in asymmetric transfer hydrogenation of ketones and imines demonstrate their versatility. The high catalytic activity and selectivity of these compounds, particularly when derived from secondary amines, are crucial for producing chiral molecules, which have wide-ranging applications in pharmaceuticals and fine chemicals (Pannetier et al., 2011).